Cas no 19552-61-5 (4-Ethyl-1H-imidazol-2-ylamine hydrochloride)

• Product Name: 4-Ethyl-1H-imidazol-2-ylamine hydrochloride
• CAS No: 19552-61-5
• MF: C₅H₁₀ClN₃
• MW: 147.605999469757
• MDL: MFCD31812877
• CID: 4778389
• PubChem ID: 22005611
• Update Time: 2026-02-27

4-Ethyl-1H-imidazol-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-1H-imidazol-2-ylamine hydrochloride
• SB34836
• 4-Ethyl-1H-imidazol-2-amine hydrochloride
• 5-ethyl-1H-imidazol-2-amine;hydrochloride
• 4-Ethyl-1H-imidazol-2-ylamine HCl
• G66969
• 19552-61-5
• CS-0342022
• SCHEMBL7957510
• 1H-Imidazol-2-amine, 4-ethyl-, monohydrochloride

• MDL： MFCD31812877
• Inchi： 1S/C5H9N3.ClH/c1-2-4-3-7-5(6)8-4;/h3H,2H2,1H3,(H3,6,7,8);1H
• InChI Key： RETLUYGGYMMGDB-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NC=C1CC

Computed Properties

• Exact Mass: 147.0563250g/mol
• Monoisotopic Mass: 147.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 74.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7

Additional information on 4-Ethyl-1H-imidazol-2-ylamine hydrochloride

4-Ethyl-1H-imidazol-2-ylamine Hydrochloride (CAS No. 19552-61-5): A Comprehensive Overview

4-Ethyl-1H-imidazol-2-ylamine hydrochloride (CAS No. 19552-61-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 4-ethyl-2-aminoimidazole hydrochloride, belongs to the imidazole derivatives family, which are known for their versatile applications in medicinal chemistry and drug development.

The molecular structure of 4-ethyl-1H-imidazol-2-ylamine hydrochloride features an ethyl group attached to the imidazole ring, along with an amine functional group. This unique configuration contributes to its reactivity and potential as a building block in synthesizing more complex molecules. Researchers are particularly interested in its role as an intermediate in the production of bioactive compounds, including potential therapeutic agents.

In recent years, the demand for imidazole derivatives like 4-ethyl-1H-imidazol-2-ylamine hydrochloride has increased due to their relevance in developing novel pharmaceuticals. The compound's properties make it valuable for studying enzyme inhibition, receptor binding, and other biochemical processes. Its hydrochloride salt form enhances solubility, making it more practical for laboratory applications.

One of the most searched questions regarding 4-ethyl-1H-imidazol-2-ylamine hydrochloride is its potential applications in drug discovery. Current research suggests that imidazole-based compounds may play a role in developing treatments for various conditions, aligning with the growing interest in targeted therapies. The scientific community is also exploring its use in creating small molecule inhibitors, which are crucial in modern medicinal chemistry.

The synthesis and characterization of 4-ethyl-1H-imidazol-2-ylamine hydrochloride involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is essential for research purposes. Laboratories working with this compound must follow standard protocols to maintain consistency in experimental results.

From a commercial perspective, 4-ethyl-1H-imidazol-2-ylamine hydrochloride is available through specialized chemical suppliers who cater to research institutions and pharmaceutical companies. The compound's market availability is influenced by the demand for imidazole-based intermediates in drug development pipelines. Recent trends show an uptick in inquiries about this compound, reflecting its growing importance in scientific research.

Environmental and safety considerations are also important when handling 4-ethyl-1H-imidazol-2-ylamine hydrochloride. While it is not classified as hazardous under standard regulations, proper laboratory practices should be followed to ensure safe usage. Researchers often search for information on storage conditions and handling precautions, which are typically provided by manufacturers along with the product.

The future prospects for 4-ethyl-1H-imidazol-2-ylamine hydrochloride appear promising, especially in the context of personalized medicine and structure-activity relationship studies. As the pharmaceutical industry continues to explore new therapeutic avenues, compounds like this will likely remain in focus. Its potential applications in creating novel drug candidates make it a valuable asset for researchers worldwide.

In conclusion, 4-ethyl-1H-imidazol-2-ylamine hydrochloride (CAS No. 19552-61-5) represents an important chemical entity in modern research. Its unique properties and versatility make it a subject of ongoing investigation, particularly in the fields of medicinal chemistry and drug development. As scientific advancements continue, this compound may play an increasingly significant role in addressing complex medical challenges.